Cas no 76954-16-0 (2-Propenenitrile, 3-nitro-, (E)-)

• Product Name: 2-Propenenitrile, 3-nitro-, (E)-
• CAS No: 76954-16-0
• MF: C₃H₂N₂O₂
• MW: 98.0601801872253
• CID: 536976
• PubChem ID: 54074735
• Update Time: 2025-04-19

2-Propenenitrile, 3-nitro-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-nitro-, (E)-
• 3-nitroprop-2-enenitrile
• DTXSID70708849
• nitro-2-cyanoethylene
• 76954-16-0

• Inchi： 1S/C3H2N2O2/c4-2-1-3-5(6)7/h1,3H
• InChI Key： ZOUMVPUOPZHYPQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C=CC#N)=O

Computed Properties

• Exact Mass: 98.01166
• Monoisotopic Mass: 98.011627311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93